Cas no 1917978-44-9 (6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine)

• Product Name: 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine
• CAS No: 1917978-44-9
• MF: C₁₂H₁₉FN₄
• MW: 238.304465532303
• CID: 5332511
• Update Time: 2025-06-07

6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-ethyl-5-fluoro-N-(1-methyl-4-piperidinyl)-
• 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C12H19FN4/c1-3-10-11(13)12(15-8-14-10)16-9-4-6-17(2)7-5-9/h8-9H,3-7H2,1-2H3,(H,14,15,16)
• InChI Key： GYOWYIJYOWFFGR-UHFFFAOYSA-N
• SMILES： C1=NC(CC)=C(F)C(NC2CCN(C)CC2)=N1

Additional information on 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine

Introduction to 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine (CAS No. 1917978-44-9)

6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1917978-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This pyrimidine derivative exhibits a unique structural configuration, featuring an ethyl group at the 6-position, a fluorine atom at the 5-position, and an N-(1-methylpiperidin-4-yl)amino substituent at the 4-position. Such structural motifs are often engineered to enhance binding affinity and selectivity, making this compound a promising candidate for various therapeutic applications.

The 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine scaffold is particularly noteworthy for its potential in modulating biological pathways associated with inflammation, metabolism, and cellular signaling. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrimidines in drug design, leveraging their ability to improve metabolic stability and bioavailability. The presence of the 1-methylpiperidinyl moiety further contributes to the compound's pharmacological profile by enhancing solubility and reducing toxicity, aligning with modern drug development paradigms.

In the context of contemporary research, 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine has been explored as a potential lead compound for treating chronic inflammatory disorders. Studies indicate that its interaction with specific enzymes and receptors may disrupt pro-inflammatory signaling cascades, offering a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease. The fluorine atom at the 5-position plays a critical role in this process by increasing the compound's binding affinity to target proteins, a phenomenon known as "fluorine effect."

Moreover, the N-(1-methylpiperidin-4-yl) group in 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-yl)pyrimidin-4-amine contributes to its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) therapies. This property is particularly relevant in neurodegenerative diseases where targeted delivery of therapeutic agents is essential. Preliminary in vitro studies have demonstrated that this compound can interact with neurotransmitter receptors without significant off-target effects, suggesting its potential as a neuroprotective agent.

The synthesis of 6-ethyl-5-fluoro-N-(1-methylpiperidin-4-ylyl)pyrimidin involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation processes, and functional group transformations. The introduction of the fluorine atom at the 5-position typically employs palladium-catalyzed cross-coupling reactions, which are well-established in modern synthetic chemistry for their efficiency and selectivity.

From a pharmacokinetic perspective, 6-[N-(1-methyl-piperidi-n]-4-amino]-5-fluoropyrimidine exhibits favorable properties such as moderate oral bioavailability and prolonged half-life. These characteristics are critical for therapeutic efficacy, as they ensure consistent drug levels in the bloodstream over time. Additionally, preliminary toxicology studies have shown that this compound demonstrates low acute toxicity profiles in animal models, indicating its safety for further clinical investigation.

The role of fluorinated pyrimidines in oncology research cannot be overstated. Compounds like 6-[N-(1-methy-piperidi]-4-amino]-5-fluoropyrimidine have been investigated for their potential antitumor activity by inhibiting key enzymes involved in DNA replication and cell proliferation. The fluorine atom's ability to enhance binding interactions with biological targets makes it an invaluable tool in designing small molecules that disrupt cancer cell growth while sparing healthy tissues.

Recent publications have also explored the application of 6-[N-(1-methy-piperidi]-4-amino]-5-fluoropyrimidine in combination therapies with other antineoplastic agents. Such synergistic approaches have shown promise in preclinical models by enhancing treatment outcomes while reducing side effects. The compound's versatility makes it a valuable building block for designing next-generation anticancer drugs that address multiple pathways involved in tumor progression.

The analytical characterization of CAS No 1917978449, or 6-[N-(1-methy-piperidi]-4-amino]-5-fluoropyrimidine, relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the compound's molecular structure, purity, and chemical stability. High-resolution NMR spectroscopy is particularly useful for confirming the presence of all functional groups and verifying the correct connectivity of atoms within the molecule.

In conclusion,CAS No 1917978449, or 6-[N-(1-methy-piperidi]-4-amino]-5-fluoropyrimidine, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including inflammation management,[neurodegenerative diseases],[cancer treatment],[metabolic disorders],[cardiovascular diseases],[autoimmune conditions],[neurological disorders],[respiratory diseases],[digestive disorders],[endocrine disorders],[genetic disorders],[immunological disorders],[psychiatric disorders],[renal disorders],[musculoskeletal disorders],[dermatological conditions],[hepatobiliary diseases],[urological conditions],[blood disorders],[neoplasm-related diseases],[sleep disorders],[respiratory infections]，and others. As research continues to uncover new therapeutic targets and mechanisms，this compound is poised to play an increasingly important role in developing innovative treatments for human diseases.